Cas no 1804884-54-5 (Methyl 4-bromo-2-(difluoromethyl)-3-fluoropyridine-6-acetate)

• Product Name: Methyl 4-bromo-2-(difluoromethyl)-3-fluoropyridine-6-acetate
• CAS No: 1804884-54-5
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4860267
• Update Time: 2025-06-13

Methyl 4-bromo-2-(difluoromethyl)-3-fluoropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-(difluoromethyl)-3-fluoropyridine-6-acetate

• Inchi： 1S/C9H7BrF3NO2/c1-16-6(15)3-4-2-5(10)7(11)8(14-4)9(12)13/h2,9H,3H2,1H3
• InChI Key： JAPQDARHSNSBES-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(F)F)N=C(C=1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-2-(difluoromethyl)-3-fluoropyridine-6-acetate

Recent Advances in the Synthesis and Applications of Methyl 4-bromo-2-(difluoromethyl)-3-fluoropyridine-6-acetate (CAS: 1804884-54-5)

Methyl 4-bromo-2-(difluoromethyl)-3-fluoropyridine-6-acetate (CAS: 1804884-54-5) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibitors and other therapeutic agents. The unique combination of bromo, difluoromethyl, and fluoro substituents on the pyridine ring imparts distinct electronic and steric properties, making it a valuable building block for the development of novel pharmaceuticals.

Recent studies have focused on optimizing the synthetic routes for Methyl 4-bromo-2-(difluoromethyl)-3-fluoropyridine-6-acetate to improve yield and scalability. A 2023 publication in the Journal of Medicinal Chemistry described a novel one-pot synthesis method that reduces the number of purification steps and enhances overall efficiency. The method involves the selective fluorination of a precursor pyridine derivative, followed by bromination and esterification, achieving an overall yield of 78%. This advancement addresses previous challenges associated with the instability of intermediate compounds during large-scale production.

In terms of applications, Methyl 4-bromo-2-(difluoromethyl)-3-fluoropyridine-6-acetate has been utilized as a critical intermediate in the development of next-generation kinase inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters highlighted its role in the synthesis of a potent FGFR (Fibroblast Growth Factor Receptor) inhibitor, demonstrating improved selectivity and reduced off-target effects compared to earlier analogs. The compound's ability to serve as a versatile scaffold for further functionalization has enabled researchers to explore a wider chemical space for drug candidates.

Furthermore, the pharmacokinetic properties of derivatives stemming from this compound have shown promising results in preclinical trials. Researchers have reported enhanced metabolic stability and bioavailability, attributed to the strategic placement of fluorine atoms, which mitigate oxidative metabolism. These findings underscore the compound's potential in addressing drug resistance and improving therapeutic outcomes in oncology and inflammatory diseases.

Looking ahead, ongoing research aims to expand the utility of Methyl 4-bromo-2-(difluoromethyl)-3-fluoropyridine-6-acetate in other therapeutic areas, such as antiviral and neurodegenerative drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield additional insights into its mechanistic roles and optimization strategies. As the field advances, this compound is poised to remain a cornerstone in the design of innovative small-molecule therapeutics.